Cas no 53082-57-8 (2-Butenoic acid,2-methyl-, propyl ester, (2Z)-)

2-Butenoic acid,2-methyl-, propyl ester, (2Z)- structure
53082-57-8 structure
Product Name:2-Butenoic acid,2-methyl-, propyl ester, (2Z)-
CAS No:53082-57-8
MF:C8H14O2
MW:142.195562839508
CID:369585
PubChem ID:6437044
Update Time:2025-04-19

2-Butenoic acid,2-methyl-, propyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-, propyl ester, (2Z)-
    • propyl 2-methylisocrotonate
    • SCHEMBL2351899
    • RZWMDOQSXWAAMC-ALCCZGGFSA-N
    • propyl (z)-2-methyl-2-butenoate
    • NS00089266
    • 53082-57-8
    • propyl angelate
    • propyl (Z)-2-methylbut-2-enoate
    • 2-Butenoic acid, 2-methyl-, propyl ester, (Z)-
    • EINECS 258-349-1
    • DTXSID501317118
    • n-Propyl angelate
    • Inchi: 1S/C8H14O2/c1-4-6-10-8(9)7(3)5-2/h5H,4,6H2,1-3H3/b7-5-
    • InChI Key: RZWMDOQSXWAAMC-ALCCZGGFSA-N
    • SMILES: O(C(/C(=C\C)/C)=O)CCC

Computed Properties

  • Exact Mass: 142.09942
  • Monoisotopic Mass: 142.09938
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 0.902
  • Boiling Point: 171.6°Cat760mmHg
  • Flash Point: 58.3°C
  • Refractive Index: 1.431
  • PSA: 26.3
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